Cas no 690638-80-3 (2H-Benzimidazol-2-one,5,6-diamino-1,3-diethyl-1,3-dihydro-(9CI))

2H-Benzimidazol-2-one,5,6-diamino-1,3-diethyl-1,3-dihydro-(9CI) structure
690638-80-3 structure
Product Name:2H-Benzimidazol-2-one,5,6-diamino-1,3-diethyl-1,3-dihydro-(9CI)
CAS No:690638-80-3
MF:C11H16N4O
MW:220.270941734314
CID:973005
PubChem ID:12098134
Update Time:2025-04-19

2H-Benzimidazol-2-one,5,6-diamino-1,3-diethyl-1,3-dihydro-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,5,6-diamino-1,3-diethyl-1,3-dihydro-(9CI)
    • 5,6-diamino-1,3-diethyl-1,3-dihydro-2H-Benzimidazol-2-one
    • 5,6-Diamino-1,3-diethyl-1H-benzo[d]imidazol-2(3H)-one
    • AKOS000101185
    • 690638-80-3
    • FT-0715445
    • SCHEMBL6796227
    • 5,6-diamino-1,3-diethylbenzimidazol-2-one
    • DB-074118
    • Inchi: 1S/C11H16N4O/c1-3-14-9-5-7(12)8(13)6-10(9)15(4-2)11(14)16/h5-6H,3-4,12-13H2,1-2H3
    • InChI Key: FMFNIGZADUEGHR-UHFFFAOYSA-N
    • SMILES: O=C1N(CC)C2C=C(C(=CC=2N1CC)N)N

Computed Properties

  • Exact Mass: 220.13200
  • Monoisotopic Mass: 220.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 78.97000
  • LogP: 2.16960

2H-Benzimidazol-2-one,5,6-diamino-1,3-diethyl-1,3-dihydro-(9CI) Related Literature

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd